Cas no 2229505-31-9 (4-(2,3,6-trifluorophenyl)butan-2-ol)

• Product Name: 4-(2,3,6-trifluorophenyl)butan-2-ol
• CAS No: 2229505-31-9
• MF: C₁₀H₁₁F₃O
• MW: 204.188953638077
• CID: 6406730
• PubChem ID: 165628697
• Update Time: 2025-10-28

4-(2,3,6-trifluorophenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2,3,6-trifluorophenyl)butan-2-ol
• EN300-1791470
• 2229505-31-9

• Inchi： 1S/C10H11F3O/c1-6(14)2-3-7-8(11)4-5-9(12)10(7)13/h4-6,14H,2-3H2,1H3
• InChI Key： GKZLFEZRUWNZME-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1CCC(C)O)F)F

Computed Properties

• Exact Mass: 204.07619946g/mol
• Monoisotopic Mass: 204.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 4-(2,3,6-trifluorophenyl)butan-2-ol

Comprehensive Overview of 4-(2,3,6-trifluorophenyl)butan-2-ol (CAS No. 2229505-31-9)

4-(2,3,6-trifluorophenyl)butan-2-ol (CAS No. 2229505-31-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluorophenyl groups enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and bioactive compounds, aligning with the growing demand for precision medicine and targeted therapies.

The compound’s CAS number 2229505-31-9 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and safety documentation. Its molecular structure, featuring a butan-2-ol backbone linked to a 2,3,6-trifluorophenyl moiety, offers versatility in synthetic applications. Recent studies highlight its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a hot topic in drug development circles. This aligns with frequent search queries such as "fluorinated compounds in pharmaceuticals" and "improving drug bioavailability."

In agrochemicals, 4-(2,3,6-trifluorophenyl)butan-2-ol is investigated for its potential as a precursor to herbicides and pesticides. The trifluoromethyl group’s electron-withdrawing effects contribute to enhanced binding affinity in target enzymes, a feature highly sought after in crop protection solutions. With the rise of sustainable agriculture, searches for "eco-friendly fluorinated agrochemicals" have surged, further underscoring the compound’s relevance.

Synthetic routes to CAS No. 2229505-31-9 often involve Grignard reactions or palladium-catalyzed cross-coupling, methods frequently discussed in organic chemistry forums. The compound’s chirality also opens doors for enantioselective synthesis, a trending area in asymmetric catalysis. Laboratories prioritize its purity and yield optimization, reflecting common search terms like "high-yield fluorination techniques" and "chiral separation methods."

From a commercial standpoint, 4-(2,3,6-trifluorophenyl)butan-2-ol is available through specialized chemical suppliers, with pricing influenced by scale-up challenges and regulatory compliance. Its niche applications in material science, such as liquid crystal formulations, add to its market appeal. As industries pivot toward green chemistry, queries like "fluorinated compounds in sustainable materials" highlight its cross-disciplinary potential.

In summary, 4-(2,3,6-trifluorophenyl)butan-2-ol (CAS No. 2229505-31-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, addressing pressing needs in healthcare and sustainability. By leveraging its fluorine-rich architecture, scientists continue to unlock novel solutions, reinforcing its status as a compound of enduring scientific and industrial interest.